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Compound of Interest

Compound Name: 4-cyano-N,N-dimethylbenzamide

Cat. No.: B1285705

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-cyano-N,N-dimethylbenzamide is a substituted benzamide compound with potential
applications in medicinal chemistry and organic synthesis. Its chemical structure, featuring a
cyano group and a dimethylated amide, makes it a subject of interest as a potential building
block or intermediate in the development of novel therapeutic agents. This technical guide
provides an overview of the commercial availability of 4-cyano-N,N-dimethylbenzamide, its
key physicochemical properties, and a discussion of the current landscape of its experimental
applications.

Commercial Availability

Several chemical suppliers offer 4-cyano-N,N-dimethylbenzamide, typically for research and
development purposes. The availability from prominent vendors is summarized below.
Researchers are advised to consult the suppliers' websites for the most current information on
product specifications, availability, and pricing.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1285705?utm_src=pdf-interest
https://www.benchchem.com/product/b1285705?utm_src=pdf-body
https://www.benchchem.com/product/b1285705?utm_src=pdf-body
https://www.benchchem.com/product/b1285705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Molecular Available
. Product CAS Molecular . . .
Supplier Weight ( Purity Quantitie
Number Number Formula
g/mol ) s
Toronto
Research 24167-50- Not
] B419858 Ci0H10N20  174.19 N 50 mg
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(TRC)
Not
) explicitly
Sigma-
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Aldrich o 24167-50- Not Not
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) Not Not Not Not Not
EvitaChem  (for the ) ) ] N N
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diethyl
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CymitQuim  TR- 24167-50- Not Not
i Ci0H10N20  174.19 - -
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Physicochemical Properties

A summary of the key physicochemical properties of 4-cyano-N,N-dimethylbenzamide is
provided in the table below. This information is aggregated from various chemical databases
and supplier technical data sheets.
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Property Value Source
IUPAC Name Hoyano-h- PubChem
dimethylbenzamide

CAS Number 24167-50-8 PubChem

Molecular Formula C10H10N20 PubChem

Molecular Weight 174.19 g/mol Toronto Research Chemicals
Appearance Solid (form may vary) General chemical knowledge
SMILES CN(C)C(=0)clccc(ccl)C#N PubChem

InChl=1S/C10H10N20/c1-
InChl 12(2)10(13)9-5-3-8(7-11)4-6-  PubChem
9/h3-6H,1-2H3

Experimental Applications and Protocols

A comprehensive search of the scientific literature did not yield specific, detailed experimental
protocols for the direct application of 4-cyano-N,N-dimethylbenzamide in biological assays or
as a therapeutic agent. The compound is often listed as a "useful research chemical” or a
potential synthetic intermediate.

While research exists on the synthesis and biological evaluation of structurally related
benzamide and cyanobenzamide derivatives, particularly as enzyme inhibitors, no studies were
identified that specifically detail the use of 4-cyano-N,N-dimethylbenzamide in these contexts.
For instance, a study on farnesyltransferase inhibitors describes the synthesis and evaluation
of more complex benzonitrile derivatives, but does not provide a protocol directly involving 4-
cyano-N,N-dimethylbenzamide.

The absence of published, detailed experimental use-cases for this specific compound limits
the ability to provide established protocols for its application in areas such as inhibitor
screening or pathway analysis.
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Logical Workflow for Investigating a Novel
Benzamide Derivative

For researchers interested in exploring the potential biological activities of 4-cyano-N,N-
dimethylbenzamide, a general workflow for the initial investigation of a novel compound is
presented below. This logical diagram illustrates the typical progression from initial
characterization to more in-depth biological studies.
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General Workflow for Biological Evaluation of a Novel Compound

Compound Acquisition and QC

Source Compound from
Commercial Supplier

l
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(e.g., NMR, LC-MS)

Preliminary Screening

Solubility and Stability
Assessment

l

Initial Cytotoxicity
Screening (e.g., MTT assay)

Target-Based or Phenotypic Screening

Hypothesis-driven Target Selection
(based on structural analogs)

/ A

In vitro Enzyme/Receptor Phenotypic Screening
Binding or Activity Assays (e.g., antimicrobial, anticancer cell lines)
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Studies with Analogs
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Profile of 4-cyano-
N,N-dimethylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285705#commercial-suppliers-of-4-cyano-n-n-
dimethylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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